Cas no 1353869-35-8 (Acetamiprid-d3)

• Product Name: Acetamiprid-d3
• CAS No: 1353869-35-8
• MF: C₁₀H₁₁ClN₄
• MW: 225.6926
• CID: 2950358
• Update Time: 2025-10-20

Acetamiprid-d3 Chemical and Physical Properties

Names and Identifiers

• Acetamiprid D3 (N-methyl D3)
• Acetamiprid-d3
• N-[(6-chloropyridin-3-yl)methyl]-N'-cyano-N-(trideuteriomethyl)ethanimidamide
• Acetamiprid-d3, analytical standard

• Inchi： 1S/C10H11ClN4/c1-8(14-7-12)15(2)6-9-3-4-10(11)13-5-9/h3-5H,6H2,1-2H3/b14-8+/i2D3
• InChI Key： WCXDHFDTOYPNIE-WZAFYLDHSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])N=1)C([H])([H])N(C([2H])([2H])[2H])/C(/C([H])([H])[H])=N/C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 52.3

Acetamiprid-d3 Security Information

• Hazard Category Code： 23/25-57
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on Acetamiprid-d3

Acetamiprid-d3: A Comprehensive Overview

Acetamiprid-d3, also known by its CAS number 1353869-35-8, is a specialized compound that has garnered significant attention in the fields of chemistry and material science. This compound is a derivative of acetamiprid, which itself is a widely used active ingredient in agricultural pesticides. The addition of the "d3" designation indicates that this compound contains three deuterium atoms, a modification that can significantly alter its physical and chemical properties compared to the standard acetamiprid.

The synthesis of Acetamiprid-d3 involves advanced chemical processes, including deuterium labeling, which is often employed to study the compound's behavior in various environments. Recent studies have shown that the deuterium substitution can enhance the stability of the molecule, making it more resistant to degradation under certain conditions. This property makes Acetamiprid-d3 a valuable tool in research settings where precise control over molecular behavior is essential.

In terms of application, Acetamiprid-d3 has been utilized in environmental studies to track the fate and transport of pesticides in soil and water systems. By using deuterium-labeled compounds, researchers can more accurately monitor how these substances degrade and interact with surrounding ecosystems. This has important implications for understanding the long-term environmental impact of agricultural chemicals and developing more sustainable pest management practices.

Recent advancements in analytical techniques, such as mass spectrometry, have further enhanced our ability to study compounds like Acetamiprid-d3. These methods allow for precise detection and quantification of deuterium-labeled molecules, even at very low concentrations. This has opened new avenues for research into the bioavailability and toxicity of pesticides, contributing to the development of safer and more effective agricultural products.

Beyond environmental applications, Acetamiprid-d3 has also found use in pharmacological studies. The deuterium substitution can influence the compound's pharmacokinetics, making it a useful model for studying drug metabolism and efficacy. This dual application underscores the versatility of Acetamiprid-d3 as a research tool across multiple scientific disciplines.

In conclusion, Acetamiprid-d3, with its CAS number 1353869-35-8, represents a significant advancement in chemical modification techniques. Its unique properties and wide range of applications make it an invaluable asset in both environmental and pharmacological research. As technology continues to evolve, we can expect even greater insights into the potential uses and benefits of this remarkable compound.